Cas no 1804242-39-4 (1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804242-39-4
• MF: C₁₁H₇ClF₆O₂
• MW: 320.615503549576
• CID: 4986606
• Update Time: 2025-10-05

1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H7ClF6O2/c12-5-7(19)3-6-1-2-9(20-11(16,17)18)8(4-6)10(13,14)15/h1-2,4H,3,5H2
• InChI Key： LYMZLQHGECUTJQ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=C(C(F)(F)F)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804242-39-4)

1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one, with the CAS number 1804242-39-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloro substituent with a trifluoromethoxy and trifluoromethyl aromatic ring, making it a valuable intermediate in synthetic chemistry. Its distinct properties have led to its exploration in various applications, including drug development and material science.

The growing interest in fluorinated compounds and their role in modern chemistry has positioned 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one as a subject of extensive study. Researchers are particularly intrigued by its potential in creating bioactive molecules, given the electron-withdrawing effects of the trifluoromethyl and trifluoromethoxy groups. These functional groups are known to enhance the metabolic stability and lipophilicity of compounds, which are critical factors in drug design.

In recent years, the demand for high-value chemical intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s CAS 1804242-39-4 is often searched in conjunction with terms like "fluorinated building blocks" and "aryl ketone synthesis," reflecting its relevance in these fields. Its versatility as a synthetic precursor has also made it a topic of discussion in academic forums and patent literature.

From a structural perspective, 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one exhibits intriguing reactivity patterns. The presence of the chloro group at the alpha position of the ketone allows for nucleophilic substitution reactions, while the aromatic ring’s electron-deficient nature facilitates electrophilic aromatic substitutions. This dual reactivity makes it a versatile candidate for constructing complex molecular architectures.

The compound’s thermal stability and solubility profile have also been subjects of investigation. Researchers have noted its compatibility with a range of organic solvents, which is advantageous for multi-step synthesis workflows. Additionally, its stability under moderate temperatures ensures its suitability for industrial-scale applications, aligning with the broader trend toward green chemistry and process optimization.

As the scientific community continues to explore novel chemical entities, 1-Chloro-3-(4-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one stands out as a promising candidate. Its potential applications extend beyond traditional domains, with emerging interest in material science and catalysis. For instance, its incorporation into polymeric materials could yield products with enhanced durability and performance.

In summary, CAS 1804242-39-4 represents a compelling example of how fluorinated intermediates are shaping the future of chemical innovation. Its multifaceted reactivity, combined with its alignment with current research trends, ensures its continued relevance in both academic and industrial settings. For those seeking high-purity chemical intermediates or exploring cutting-edge synthetic methodologies, this compound offers a wealth of opportunities.